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Compound of Interest

Compound Name: (Sarl)-Angiotensin Il

Cat. No.: B15142852

Application Notes for Researchers, Scientists, and
Drug Development Professionals

(Sarl)-Angiotensin Il is a synthetic analog of the potent vasoconstrictor peptide, Angiotensin
II. It acts as a specific and potent agonist for the Angiotensin Il Type 1 (AT1) receptor, making it
a valuable tool in cardiovascular research and drug development.[1] Proper handling,
dissolution, and storage of this peptide are critical to ensure its stability, biological activity, and
the reproducibility of experimental results. This document provides a detailed protocol for the
effective dissolution and storage of (Sarl)-Angiotensin Il.

Chemical and Physical Properties

Understanding the fundamental properties of (Sarl)-Angiotensin Il is essential for its proper
handling.
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Property Value Reference

Molecular Formula C49H71N13010 [2][3]

Molecular Weight ~1002.17 g/mol [2][3][4]
White to off-white lyophilized

Appearance ) [1]
solid

Purity Typically >95% by HPLC [41151[6]
Soluble in distilled water (up to
2 mg/mL) and H20 (100

Solubility mg/mL with sonication). [1][5]
Acetonitrile is recommended
for higher concentrations.

N -20°C or -80°C, protected from

Storage (Lyophilized) ] ] [1][5][6]
light and moisture.
-20°C for up to 1 month; -80°C

Storage (In solution) for up to 6 months. Avoid [1]

repeated freeze-thaw cycles.

Experimental Protocols
Materials and Equipment

(Sarl)-Angiotensin I, lyophilized powder

Sterile, nuclease-free water (e.g., Milli-Q or equivalent)

Phosphate-buffered saline (PBS), sterile, pH 7.4

Acetonitrile (optional, for high concentrations)

Sterile, low-protein-binding microcentrifuge tubes

Calibrated pipettes and sterile, low-retention pipette tips

Vortex mixer
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e Sonicator (optional)
e -20°C and -80°C freezers

Protocol for Dissolving (Sarl)-Angiotensin Il

This protocol outlines the steps for reconstituting lyophilized (Sarl)-Angiotensin Il to prepare a
stock solution.

» Equilibration: Before opening, allow the vial of lyophilized (Sarl)-Angiotensin Il to
equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of
moisture inside the vial, which can affect the stability of the peptide.

e Solvent Selection:

o

For concentrations up to 2 mg/mL, sterile distilled water is the recommended solvent.[5]

[¢]

For higher concentrations (e.g., up to 100 mg/mL), sterile distilled water can be used, but

may require sonication to fully dissolve the peptide.[1]

[¢]

Alternatively, for concentrations above 2 mg/mL, acetonitrile can be used.[5]

For many biological applications, dissolving in a sterile buffer such as PBS at a slightly

[¢]

acidic pH (e.g., pH 5-7) can enhance stability.

o Reconstitution: a. Carefully remove the cap from the vial. b. Using a calibrated pipette, add
the desired volume of the chosen solvent to the vial. To prepare a 1 mM stock solution, for
example, add 1 mL of solvent to 1 mg of peptide (assuming a molecular weight of ~1000
g/mol ). c. Gently vortex or swirl the vial to dissolve the peptide completely. Avoid vigorous
shaking, as this can cause aggregation. If the peptide is difficult to dissolve, brief sonication

may be helpful.

 Verification of Dissolution: Ensure the solution is clear and free of any visible particulates

before proceeding.

Protocol for Storing (Sarl)-Angiotensin Il Solutions

Proper storage is crucial to maintain the biological activity of the peptide solution.
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 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly
recommended to aliquot the stock solution into single-use, sterile, low-protein-binding
microcentrifuge tubes. The volume of each aliquot should be appropriate for a single
experiment.

e Short-Term Storage: For use within one month, aliquots can be stored at -20°C.[1]

e Long-Term Storage: For storage longer than one month, it is recommended to store the
aliquots at -80°C, where they can be stable for up to six months.[1]

» Protection from Light: Store all peptide solutions, both short-term and long-term, protected
from light.

e Thawing: When ready to use, thaw an aliquot rapidly by warming it between your hands or in
a room temperature water bath. Once thawed, keep it on ice until use. Avoid leaving the
peptide solution at room temperature for extended periods. Discard any unused portion of
the thawed aliquot; do not refreeze.

Visualizations
Experimental Workflow for Peptide Handling
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Caption: Workflow for dissolving, storing, and using (Sarl)-Angiotensin II.

© 2025 BenchChem. All rights reserved. 5/8

Tech Support


https://www.benchchem.com/product/b15142852?utm_src=pdf-body-img
https://www.benchchem.com/product/b15142852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

(Sarl)-Angiotensin Il Signaling Pathway via AT1
Receptor

(Sarl)-Angiotensin Il

Cell Membrane
\

AT1 Receptor

Ca?* Release

(from ER) activates

co-activates

Protein Kinase C (PKC)

Cellular Response
(e.g., Vasoconstriction, Cell Growth)

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15142852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: Simplified signaling pathway of (Sarl)-Angiotensin Il via the AT1 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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